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Cat. No.: B117133 Get Quote

Furan Fatty Acid F5: A Technical Review for
Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
Furan fatty acids (FuFAs) are a unique class of lipids characterized by a substituted furan ring

within the fatty acid chain. While present in minor quantities in various biological systems, they

are gaining significant attention for their potent biological activities. Among these, Furan Fatty
Acid F5 (F5), also known as 11-(3-methyl-5-pentylfuran-2-yl)undecanoic acid or 11M5, is a

notable member. It was first identified in the liver fat of fish like the northern pike (Esox lucius)

and is found in various plant and marine sources.

This technical guide provides a comprehensive overview of the existing literature on Furan
Fatty Acid F5, focusing on its synthesis, mechanism of action, and biological significance. It is

intended to serve as a foundational resource for researchers in lipid biochemistry,

pharmacology, and drug development.
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Property Value

IUPAC Name 11-(3-methyl-5-pentylfuran-2-yl)undecanoic acid

Synonyms
Furan fatty acid F5, 11M5, 12,15-Epoxy-13-

methyleicosa-12,14-dienoic Acid

CAS Number 57818-37-8

Molecular Formula C₂₁H₃₆O₃

Molecular Weight 336.51 g/mol

Synthesis of Furan Fatty Acid F5
The total synthesis of F5 has been achieved through several distinct routes. These methods

are crucial for obtaining pure standards for biological testing, as isolation from natural sources

is often low-yielding.

One notable approach involves a "Baldwin-favored" 5-endo-dig cyclization of a 3-alkyne-1,2-

diol intermediate. This key step efficiently constructs the core furan ring. Another effective

method utilizes the Appel reaction in a biosynthetically inspired dehydration of an endoperoxide

to form the multi-substituted furan structure.

Experimental Protocol: Synthesis via 5-endo-dig Cyclization

This protocol is a generalized summary of a synthetic route reported in the literature.

Preparation of the Alkyne-diol Intermediate:

Commercially available 11-bromoundecanoic acid is converted to its corresponding iodide

via a Finkelstein reaction.

This is followed by coupling with lithium acetylide-ethylenediamine complex to yield an

alkynoic acid, which is then esterified.

Separately, 1-heptyne is converted to an (E)-iodoalkene.
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A Sonogashira coupling between the alkynoic acid ester and the iodoalkene produces an

(E)-enyne intermediate.

This enyne is then subjected to bis-hydroxylation (e.g., using the achiral Warren

procedure) to yield the key 3-alkyne-1,2-diol precursor.

Furan Ring Formation:

The alkyne-diol intermediate is treated with a silver(I) catalyst (e.g., silver nitrate on silica

gel).

This induces a 5-endo-dig cyclization and dehydration, forming the substituted furan ring

of the F5 methyl ester in high yield.

Final Hydrolysis:

The resulting methyl ester is hydrolyzed under basic conditions to yield the final product,

Furan Fatty Acid F5.
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Starting Materials

Core Synthesis Steps

Final Product

start_end reagent intermediate process final 11-bromoundecanoic acid

Step 1: Iodination & Acetylide Coupling

Finkelstein reaction followed by coupling with lithium acetylide

1-heptyne

Step 2: Sonogashira Coupling

Coupling of iodoalkene (from 1-heptyne) with the alkynoic acid ester

Alkynoic acid intermediate

(E)-enyne intermediate

Step 3: Bis-hydroxylation

Achiral Warren procedure

Alkyne-diol intermediate

Step 4: Furan Ring Formation

Silver-induced 5-endo-dig cyclisation

Furan Fatty Acid F5
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A generalized workflow for the total synthesis of Furan Fatty Acid F5.
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Biological Activities and Mechanism of Action
Furan fatty acids are recognized primarily for their potent antioxidant and anti-inflammatory

effects, which are thought to underpin many of their health benefits.[1][2][3]

Antioxidant and Radical Scavenging Activity
The electron-rich furan moiety of F5 is a highly effective scavenger of free radicals, such as

hydroxyl (•OH) and peroxyl (ROO•) radicals.[1] This activity is crucial for protecting cellular

components, particularly polyunsaturated fatty acids (PUFAs) within cell membranes, from

oxidative damage and preventing lipid peroxidation chain reactions.[1] The reaction of the furan

ring with radicals leads to the formation of an unstable dioxoenoic fatty acid intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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